Cas no 1353977-62-4 (1-{3-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone)

• Product Name: 1-{3-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone
• CAS No: 1353977-62-4
• MF: C₁₈H₂₇ClN₂O
• MW: 322.872783899307
• CID: 2161075
• Update Time: 2025-06-09

1-{3-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-{3-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone
• 1-(3-((Benzyl(isopropyl)amino)methyl)piperidin-1-yl)-2-chloroethanone
• AM94224
• 1-{3-[(benzylisopropylamino)methyl]piperidin-1-yl}-2-chloroethanone

• Inchi： 1S/C18H27ClN2O/c1-15(2)21(12-16-7-4-3-5-8-16)14-17-9-6-10-20(13-17)18(22)11-19/h3-5,7-8,15,17H,6,9-14H2,1-2H3
• InChI Key： YBMUYMRLLHVPRB-UHFFFAOYSA-N
• SMILES： ClCC(N1CCCC(CN(CC2C=CC=CC=2)C(C)C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 342
• Topological Polar Surface Area: 23.6

Additional information on 1-{3-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone

Comprehensive Overview of 1-{3-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone (CAS No. 1353977-62-4)

1-{3-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone (CAS No. 1353977-62-4) is a specialized organic compound with a unique molecular structure, combining a piperidine core with benzyl-isopropyl-amino and chloro-ethanone functional groups. This compound has garnered attention in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive molecules, given its structural versatility and reactivity.

The compound’s CAS No. 1353977-62-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its long-tail keyword nomenclature, including terms like "benzyl-isopropyl-amino methyl piperidine" and "chloro-ethanone derivative," reflects its complex chemical architecture. These keywords are frequently searched in academic and industrial settings, highlighting the growing demand for detailed information on its synthesis, properties, and applications.

In recent years, the focus on piperidine-based compounds has surged, driven by their prominence in medicinal chemistry. For instance, 1-{3-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone is often discussed alongside trends in small-molecule drug development and targeted therapeutics. Its structural features align with current research into GPCR modulators and enzyme inhibitors, making it a subject of interest for labs exploring novel pharmacophores.

From a synthetic perspective, the compound’s chloro-ethanone moiety offers reactivity that can be leveraged for further derivatization. This property is particularly valuable in combinatorial chemistry, where rapid scaffold diversification is essential. Researchers frequently query terms like "piperidine chloro-ethanone synthesis" or "benzyl-isopropyl-amino methyl applications," underscoring the need for practical synthetic protocols and safety data.

Environmental and regulatory considerations also play a role in the compound’s profile. While not classified as hazardous under standard guidelines, its handling requires adherence to Good Laboratory Practices (GLP). Searches related to "CAS 1353977-62-4 safety" or "piperidine derivative storage" reflect user concerns about stability and compatibility, which are addressed in technical documentation.

The compound’s potential extends beyond pharmaceuticals. For example, its structural motifs are relevant in agrochemical research, where similar scaffolds are used to design crop protection agents. This interdisciplinary appeal is mirrored in search trends combining "piperidine agrochemicals" and "chloro-ethanone intermediates."

In summary, 1-{3-[(Benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone (CAS No. 1353977-62-4) represents a versatile and research-relevant compound. Its integration into modern chemical workflows aligns with broader trends in drug discovery, material science, and sustainable chemistry. By addressing frequently searched keywords and user queries, this overview aims to bridge the gap between technical literature and practical applications.